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Introduction
MC3138 is a selective activator of Sirtuin 5 (SIRT5), a NAD+-dependent deacetylase primarily

located in the mitochondria.[1][2] SIRT5 plays a crucial role in regulating various metabolic

pathways, including amino acid metabolism, fatty acid oxidation, and oxidative stress response.

[3] MC3138 has demonstrated anti-tumor activity in preclinical models of pancreatic ductal

adenocarcinoma (PDAC), making it a valuable tool for cancer research and drug development.

[4][5] Proper dissolution and storage of MC3138 are critical for ensuring its stability and activity

in in vitro and in vivo experiments. This document provides a detailed protocol for dissolving

MC3138 in dimethyl sulfoxide (DMSO) to prepare concentrated stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for the dissolution of MC3138 in

DMSO.
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Parameter Value Reference

Molecular Weight 435.47 g/mol [4]

Solubility in DMSO 200 mg/mL (459.27 mM) [4]

Recommended Stock Solution

Concentration
1 mM, 5 mM, 10 mM [4]

Storage of Stock Solution
-20°C for up to 1 month, -80°C

for up to 6 months
[4]

Signaling Pathway of MC3138
MC3138 selectively activates SIRT5, which in turn deacetylates and modulates the activity of

downstream target proteins.[2][4] In the context of pancreatic cancer, a key target of SIRT5 is

the enzyme glutamic-oxaloacetic transaminase 1 (GOT1).[4] Activation of SIRT5 by MC3138
leads to the deacetylation of GOT1, which inhibits its enzymatic activity.[4] This disruption of

glutamine metabolism can suppress the growth of pancreatic cancer cells.[3][4]
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Caption: MC3138 activates SIRT5, leading to the deacetylation and inactivation of GOT1.
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Experimental Protocols
Materials

MC3138 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath/sonicator

Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution of
MC3138 in DMSO
This protocol describes the preparation of 1 mL of a 10 mM MC3138 stock solution. Adjust

volumes accordingly for different desired concentrations or volumes.

Weighing MC3138: Accurately weigh out 4.35 mg of MC3138 powder and transfer it to a

sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

MC3138 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

To ensure complete dissolution, place the tube in an ultrasonic bath for 10-15 minutes.[4]

Visually inspect the solution to ensure no solid particles remain. The solution should be

clear.

Aliquoting and Storage:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15583842?utm_src=pdf-body
https://www.benchchem.com/product/b15583842?utm_src=pdf-body
https://www.benchchem.com/product/b15583842?utm_src=pdf-body
https://www.benchchem.com/product/b15583842?utm_src=pdf-body
https://www.benchchem.com/product/b15583842?utm_src=pdf-body
https://www.benchchem.com/product/b15583842?utm_src=pdf-body
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173291939
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

For short-term storage, store the aliquots at -20°C for up to one month.[4]

For long-term storage, store the aliquots at -80°C for up to six months.[4]

Experimental Workflow: In Vitro Cell Viability Assay
(MTT Assay)
This workflow outlines the general steps for using the MC3138 DMSO stock solution to treat

cells in culture and assess cell viability using an MTT assay.
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Caption: Workflow for an in vitro cell viability assay using a DMSO stock of MC3138.
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Detailed Protocol for Cell Treatment:

Cell Seeding: Seed the desired cell line into a 96-well plate at a predetermined density and

allow the cells to adhere overnight.[1]

Preparation of Working Solutions:

Thaw an aliquot of the 10 mM MC3138 DMSO stock solution.

Prepare serial dilutions of the stock solution in complete cell culture medium to achieve

the desired final treatment concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[6] A vehicle control containing

the same final concentration of DMSO without MC3138 must be included in the

experiment.

Cell Treatment:

Remove the old medium from the cells.

Add the prepared working solutions of MC3138 and the DMSO vehicle control to the

respective wells.

Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours) at

37°C in a humidified incubator with 5% CO2.

MTT Assay: Following incubation, proceed with the MTT assay to determine cell viability

according to the manufacturer's protocol. This typically involves adding MTT reagent,

incubating to allow formazan crystal formation, and then solubilizing the crystals with DMSO

before reading the absorbance on a plate reader.[1][5]

Safety Precautions
MC3138 is for research use only and its toxicological properties have not been fully

investigated. Handle with care and use appropriate personal protective equipment (PPE),

including gloves, lab coat, and safety glasses.
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DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.

All procedures should be performed in a well-ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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